Cas no 4381-01-5 (Benzonitrile, 3,3'-(1,2-ethanediyl)bis-)

Benzonitrile, 3,3'-(1,2-ethanediyl)bis- structure
4381-01-5 structure
Product Name:Benzonitrile, 3,3'-(1,2-ethanediyl)bis-
CAS No:4381-01-5
MF:C16H12N2
MW:232.279883384705
CID:1518030
Update Time:2024-08-24

Benzonitrile, 3,3'-(1,2-ethanediyl)bis- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3,3'-(1,2-ethanediyl)bis-
    • Inchi: 1S/C16H12N2/c17-11-15-5-1-3-13(9-15)7-8-14-4-2-6-16(10-14)12-18/h1-6,9-10H,7-8H2
    • InChI Key: WFXBCMJBAJPVLA-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=C(C=1)C#N)CC1C=CC=C(C=1)C#N

Computed Properties

  • Exact Mass: 232.10016

Experimental Properties

  • Density: 1.14±0.1 g/cm3(Predicted)
  • Melting Point: 163.5-164.0 °C(Solv: benzene (71-43-2))
  • Boiling Point: 385.5±22.0 °C(Predicted)
  • PSA: 47.58

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